Cas no 1160251-15-9 (4-(4-Chlorobenzyl)oxy-3-ethoxybenzoyl chloride)

• Product Name: 4-(4-Chlorobenzyl)oxy-3-ethoxybenzoyl chloride
• CAS No: 1160251-15-9
• MF: C₁₆H₁₄Cl₂O₃
• MW: 325.186563014984
• MDL: MFCD12197973
• CID: 4682196
• Update Time: 2025-05-24

4-(4-Chlorobenzyl)oxy-3-ethoxybenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-[(4-CHLOROBENZYL)OXY]-3-ETHOXYBENZOYL CHLORIDE
• 4-((4-Chlorobenzyl)oxy)-3-ethoxybenzoyl chloride
• STL508819
• BBL037136
• 4-[(4-chlorophenyl)methoxy]-3-ethoxybenzoyl chloride
• benzoyl chloride, 4-[(4-chlorophenyl)methoxy]-3-ethoxy-
• 4-(4-Chlorobenzyl)oxy-3-ethoxybenzoyl chloride

• MDL： MFCD12197973
• Inchi： 1S/C16H14Cl2O3/c1-2-20-15-9-12(16(18)19)5-8-14(15)21-10-11-3-6-13(17)7-4-11/h3-9H,2,10H2,1H3
• InChI Key： ODNZMFBDIGKWLS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)COC1C=CC(C(=O)Cl)=CC=1OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 330
• XLogP3: 5.1
• Topological Polar Surface Area: 35.5

Additional information on 4-(4-Chlorobenzyl)oxy-3-ethoxybenzoyl chloride

Comprehensive Overview of 4-(4-Chlorobenzyl)oxy-3-ethoxybenzoyl chloride (CAS No. 1160251-15-9)

4-(4-Chlorobenzyl)oxy-3-ethoxybenzoyl chloride (CAS No. 1160251-15-9) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This benzoyl chloride derivative is particularly valued for its role as an intermediate in synthesizing more complex molecules. Its unique structure, featuring a chlorobenzyl and ethoxy functional group, makes it a versatile building block in medicinal chemistry. Researchers are increasingly exploring its potential in developing novel therapeutics, especially in the context of targeted drug delivery and small-molecule inhibitors.

The growing interest in 4-(4-Chlorobenzyl)oxy-3-ethoxybenzoyl chloride aligns with the broader trend of precision medicine and green chemistry. As the pharmaceutical industry shifts toward sustainable practices, this compound’s efficient synthesis routes and potential for low-waste production have garnered attention. Recent studies highlight its applicability in catalysis and bioconjugation, addressing common challenges in API (Active Pharmaceutical Ingredient) manufacturing. Its compatibility with microwave-assisted synthesis further enhances its appeal for high-throughput screening.

From a structural perspective, the 4-(4-Chlorobenzyl)oxy-3-ethoxybenzoyl chloride molecule exhibits notable stability under standard laboratory conditions, making it a reliable candidate for multi-step organic reactions. Its electron-withdrawing properties facilitate nucleophilic substitutions, a feature exploited in designing protease inhibitors and kinase modulators. The compound’s lipophilicity also contributes to its utility in CNS drug development, a hot topic in neurodegenerative disease research.

In agrochemical applications, 4-(4-Chlorobenzyl)oxy-3-ethoxybenzoyl chloride serves as a precursor for crop protection agents. With the global push toward sustainable agriculture, its derivatives are being investigated for low-toxicity pesticides and herbicide adjuvants. The compound’s chlorinated aromatic moiety is particularly effective in enhancing the bioavailability of active ingredients, a critical factor in precision farming solutions.

Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize 4-(4-Chlorobenzyl)oxy-3-ethoxybenzoyl chloride. Purity thresholds exceeding 98% are achievable through optimized column chromatography protocols, meeting the stringent requirements of GMP-compliant production. These quality control measures are essential given the compound’s role in high-value syntheses.

Looking ahead, the demand for 4-(4-Chlorobenzyl)oxy-3-ethoxybenzoyl chloride is projected to rise in tandem with advancements in combinatorial chemistry and fragment-based drug design. Its compatibility with automated synthesis platforms positions it as a key player in the era of AI-driven molecular discovery. As researchers continue to unravel its potential, this compound is poised to contribute significantly to breakthroughs in personalized therapeutics and smart agrochemicals.